Diacetato{(S)-(+)-5,5'-bis[di(3,5-di-t-butyl-4-methoxyphenyl)phosphino]-4,4'-bi-1,3-benzodioxole}ruthenium(II)

• IUPAC Name: [4-[5-bis(3,5-ditert-butyl-4-methoxyphenyl)phosphanyl-1,3-benzodioxol-4-yl]-1,3-benzodioxol-5-yl]-bis(3,5-ditert-butyl-4-methoxyphenyl)phosphane;ruthenium(2+);diacetate
• InChI: InChI=1S/C74H100O8P2.2C2H4O2.Ru/c1-67(2,3)47-33-43(34-48(61(47)75-25)68(4,5)6)83(44-35-49(69(7,8)9)62(76-26)50(36-44)70(10,11)12)57-31-29-55-65(81-41-79-55)59(57)60-58(32-30-56-66(60)82-42-80-56)84(45-37-51(71(13,14)15)63(77-27)52(38-45)72(16,17)18)46-39-53(73(19,20)21)64(78-28)54(40-46)74(22,23)24;2*1-2(3)4;/h29-40H,41-42H2,1-28H3;2*1H3,(H,3,4);/q;;;+2/p-2
• InChI Key: TZSINPYBMMRUEE-UHFFFAOYSA-L
• Canonical SMILES: CC(=O)[O-].CC(=O)[O-].CC(C)(C)C1=CC(=CC(=C1OC)C(C)(C)C)P(C2=C(C3=C(C=C2)OCO3)C4=C(C=CC5=C4OCO5)P(C6=CC(=C(C(=C6)C(C)(C)C)OC)C(C)(C)C)C7=CC(=C(C(=C7)C(C)(C)C)OC)C(C)(C)C)C8=CC(=C(C(=C8)C(C)(C)C)OC)C(C)(C)C.[Ru+2]
• Molecular Formula: C78H106O12P2Ru
• Molecular Weight: 1398.7 g/mol
• CAS No.: 1025477-38-6

Description

“Diacetato{®-(-)-5,5’-bis[di(3,5-di-t-butyl-4-methoxyphenyl)phosphino]-4,4’-bi-1,3-benzodioxole}ruthenium(II)” is a complex compound. It is a yellow to brown powder.

Physical and Chemical Properties Analysis

This compound is a yellow to brown powder. It has a molecular weight of 1370.75. The melting point is greater than 100°C. It is insoluble in water.

Scientific Research Applications

Catalytic Applications

Transition metal complexes, including those based on ruthenium, play a pivotal role in catalytic applications, particularly in the kinetic resolution of racemates. This process is critical for the production of enantiopure compounds, which are of immense importance in asymmetric synthesis. Research has shown that non-enzymatic kinetic resolution using chiral catalysts offers high enantioselectivity and yield, underscoring the potential of ruthenium complexes in synthetic organic chemistry (Pellissier, 2011).

Medicinal Chemistry

Ruthenium complexes exhibit promising activity against various types of cancers, displaying fewer side effects compared to traditional platinum-based drugs. The structural diversity of arene ruthenium complexes allows for significant activity tuning by modifying ligands, which can lead to the development of new anticancer agents. This area of research highlights the therapeutic potential of ruthenium complexes in oncology, with studies exploring their bioactivity and interaction with biological molecules (Amarasinghe & Perera, 2022).

Safety and Hazards

This compound is irritating to skin, eyes, and the respiratory tract. It may be harmful if swallowed. In case of exposure, it is recommended to flush the eyes with water, wash the affected skin area, remove the victim to fresh air, and seek medical attention.

Mechanism of Action

Target of Action

The primary target of this compound, also known as Diacetato{®-(-)-5,5’-bis[di(3,5-di-t-butyl-4-methoxyphenyl)phosphino]-4,4’-bi-1,3-benzodioxole}ruthenium(II) or Ru(OAc)2[®-dtbm-segphos], is the catalysis of asymmetric hydrogenation reactions . This compound is a ruthenium catalyst that is used in organic synthesis reactions, particularly in asymmetric catalysis .

Mode of Action

The compound interacts with its targets by facilitating the transfer of hydrogen atoms in a highly selective manner. This is achieved through the unique structure of the compound, which allows it to bind to specific substrates and orient them in a way that favors the formation of one enantiomer over the other .

Biochemical Pathways

The compound affects the biochemical pathway of asymmetric hydrogenation . This process involves the addition of hydrogen (H2) across a double bond in a molecule, resulting in the formation of a new single bond. The compound acts as a catalyst, lowering the energy barrier for this reaction and increasing its rate .

Pharmacokinetics

It is known to be air sensitive .

Result of Action

The result of the compound’s action is the efficient and selective production of one enantiomer of a molecule over the other. This is particularly valuable in the production of pharmaceuticals, where the biological activity of a drug can be dependent on its chirality .